Cas no 1613051-25-4 (3-(1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid)

• Product Name: 3-(1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid
• CAS No: 1613051-25-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 4609119
• PubChem ID: 6282957
• Update Time: 2024-03-01

3-(1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(1,3-dimethylpyrazol-4-yl)prop-2-enoic acid
• 2-Propenoic acid, 3-(1,3-dimethyl-1H-pyrazol-4-yl)-, (2E)-
• (2E)-3-(1,3-dimethyl-1H-pyrazol-4-yl)acrylic acid
• 3-(1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid

• MDL： MFCD02055619
• Inchi： 1S/C8H10N2O2/c1-6-7(3-4-8(11)12)5-10(2)9-6/h3-5H,1-2H3,(H,11,12)/b4-3+
• InChI Key： LZUAQZPCFIJVEV-ONEGZZNKSA-N
• SMILES： C(O)(=O)/C=C/C1=CN(C)N=C1C

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles